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Compound of Interest

Compound Name: 2,3-Dichloro-6-fluorobenzaldehyde

Cat. No.: B1306592

A Technical Guide to the Safe Handling of 2,3-
Dichloro-6-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 2,3-Dichloro-6-fluorobenzaldehyde (CAS No: 95399-95-4). The information is compiled to
guide laboratory personnel in the safe use, storage, and disposal of this compound.

Chemical Identification and Properties

2,3-Dichloro-6-fluorobenzaldehyde is a halogenated benzaldehyde derivative. Its chemical
structure and basic properties are summarized below.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 95399-95-4 [1][2]1[3]
Molecular Formula C7Hs3CI2FO [11[2][3]
Molecular Weight 193.00 g/mol [1112][3]
Melting Point 56-60 °C [3]

Water Solubility

Slightly soluble in water

[3]

Sensitivity Air Sensitive [3]
Boiling Point No data available
Density No data available

| Flash Point | No data available | |

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this substance is classified as hazardous.[1] The primary hazards are related to

irritation of the skin, eyes, and respiratory system.[1]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
] . o H315: Causes skin
Skin Corrosion/irritation 2 o
irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Source:[1]
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Signal Word:Warning[1]

Hazard Pictogram:

o lbualt text

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Toxicological Information

Detailed toxicological studies for 2,3-Dichloro-6-fluorobenzaldehyde are not publicly
available. The health hazards are inferred from the GHS classification.

Table 3: Summary of Toxicological Effects

Exposure Route Effect Source

_ May cause respiratory
Inhalation oL [1]
tract irritation.[1]

Skin Contact Causes skin irritation.[1] [1]

Causes serious eye irritation.
Eye Contact [1]

[1]

Effects not fully characterized.
Ingestion Wash out mouth with water [1]

and call a physician.[1]

| LD50/LC50 | No data available | |

Experimental Protocols and Handling Procedures
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Safe handling is paramount to minimize exposure risk. The following protocols are based on
standard laboratory practice for hazardous chemicals and information from the available safety
data sheet.

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[1]

e An accessible safety shower and eyewash station must be located in the immediate vicinity
of the workstation.[1]

A standard PPE protocol is required when handling this compound. The workflow for donning
and using PPE should be strictly followed.
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Figure 1. Recommended Personal Protective Equipment (PPE) Workflow.
e Handling: Avoid contact with skin and eyes.[1] Do not breathe dust.[1]

o Storage: The container should be kept tightly closed in a dry, cool, and well-ventilated place.
As the material is noted to be air-sensitive, storage under an inert atmosphere (e.g., nitrogen

or argon) is recommended for long-term stability.[3]
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e Ensure adequate ventilation and evacuate personnel to safe areas.[1]

o Wear full personal protective equipment.[1]

o Prevent further leakage if safe to do so. Do not let the product enter drains.[1]

o For solids, sweep up and shovel into a suitable container for disposal. For solutions, absorb
with an inert liquid-binding material (e.g., diatomite) and dispose of contaminated material

according to regulations.[1]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. The following flowchart

outlines the necessary steps.

Exposure Event

A
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VA
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A
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\
|
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Relocate to fresh air.
If breathing is difficult,
provide CPR/oxygen.

Rinse skin thoroughly
with large amounts of water.
Remove contaminated clothing.

Rinse cautiously with water
for several minutes.
Remove contact lenses.

Call a Physician

S

Wash out mouth with water.
Do NOT induce vomiting.
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Figure 2. First Aid Response Protocol for Exposure.

Detailed First Aid Protocols:
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o Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to
ensure adequate flushing.[1] Remove contact lenses if present and easy to do.[1] Continue
rinsing and call a physician promptly.[1]

o Skin Contact: Rinse skin thoroughly with plenty of water.[1] Remove contaminated clothing
and shoes and seek medical attention.[1]

 Inhalation: Relocate the individual to fresh air immediately.[1] If breathing is difficult,
administer oxygen or CPR if necessary, but avoid mouth-to-mouth resuscitation.[1]

 Ingestion: Wash out the mouth with water.[1] Do not induce vomiting and call a physician.[1]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
The material should be sent to an approved waste disposal plant.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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